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molecular formula C9H7BrN2O B1283477 1-(5-Bromo-1H-indazol-1-yl)ethanone CAS No. 152626-92-1

1-(5-Bromo-1H-indazol-1-yl)ethanone

Cat. No. B1283477
CAS RN: 152626-92-1
M. Wt: 239.07 g/mol
InChI Key: IFPRNHHJTZSJAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08648069B2

Procedure details

4-Bromo-2-methylaniline (25.0 g, 134 mmol) was dissolved in chloroform (250 mL), and the mixture was cooled to 5° C. Acetic anhydride (35 mL, 343 mmol) was added dropwise, and the mixture was allowed to warm to ambient temperature. Potassium acetate (3.97 g, 40.4 mmol) and isoamylnitrite (35 mL, 262 mmol) were added, and the mixture was heated at 70° C. overnight. The mixture was neutralized with saturated sodium bicarbonate and extracted with methylene chloride. The combined organic layers were concentrated under reduced pressure, and the resulting residue was triturated with methanol to afford the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 8.45 (s, 1H) 8.26 (d, J=8.82 Hz, 1H) 8.17 (d, J=1.70 Hz, 1H) 7.77 (dd, J=8.82, 2.03 Hz, 1H) 2.72 (s, 3H).
Name
4-Bromo-2-methylaniline
Quantity
25 g
Type
reactant
Reaction Step One
Name
chloroform
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Acetic anhydride
Quantity
35 mL
Type
reactant
Reaction Step Two
Name
Potassium acetate
Quantity
3.97 g
Type
reactant
Reaction Step Three
Name
isoamylnitrite
Quantity
35 mL
Type
reactant
Reaction Step Three
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[C:4]([CH3:9])[CH:3]=1.[C:10]([O:13]C(=O)C)(=O)[CH3:11].C([O-])(=O)C.[K+].C(O[N:28]=O)CC(C)C.C(=O)(O)[O-].[Na+]>C(Cl)(Cl)Cl>[Br:1][C:2]1[CH:3]=[C:4]2[C:5](=[CH:7][CH:8]=1)[N:6]([C:10](=[O:13])[CH3:11])[N:28]=[CH:9]2 |f:2.3,5.6|

Inputs

Step One
Name
4-Bromo-2-methylaniline
Quantity
25 g
Type
reactant
Smiles
BrC1=CC(=C(N)C=C1)C
Name
chloroform
Quantity
250 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
Name
Acetic anhydride
Quantity
35 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Step Three
Name
Potassium acetate
Quantity
3.97 g
Type
reactant
Smiles
C(C)(=O)[O-].[K+]
Name
isoamylnitrite
Quantity
35 mL
Type
reactant
Smiles
C(CC(C)C)ON=O
Step Four
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
5 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to warm to ambient temperature
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated at 70° C. overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride
CONCENTRATION
Type
CONCENTRATION
Details
The combined organic layers were concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resulting residue was triturated with methanol

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C2C=NN(C2=CC1)C(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.